Cas no 39072-70-3 (N,N''-hexane-1,6-diylbis[N'-benzylurea])

• Product name: N,N''-hexane-1,6-diylbis[N'-benzylurea]
• CAS No: 39072-70-3
• MF: C₂₂H₃₀N₄O₂
• MW: 382.4992
• CID: 924230
• PubChem ID: 2818389

N,N''-hexane-1,6-diylbis[N'-benzylurea] Chemical and Physical Properties

Names and Identifiers

• N,N''-hexane-1,6-diylbis[N'-benzylurea]
• EINECS 254-274-3
• 3-BENZYL-1-{6-[(BENZYLCARBAMOYL)AMINO]HEXYL}UREA
• AKOS003238414
• SCHEMBL6436792
• 1,1'-HEXAMETHYLENEBIS(3-BENZYLUREA)
• DTXSID1074622
• 1,1'-(Hexane-1,6-diyl)bis(3-benzylurea)
• Urea, N,N''-1,6-hexanediylbis(N'-(phenylmethyl)-
• EC 254-274-3
• 1,1'-hexane-1,6-diylbis(3-benzylurea)
• N,N''-Hexane-1,6-diylbis(N'-benzylurea)
• CCG-253833
• STK365681
• 39072-70-3
• SB83586
• NS00001354
• KTVATEBHFLZLCI-UHFFFAOYSA-N
• 1-benzyl-3-[6-(benzylcarbamoylamino)hexyl]urea
• Urea, N,N''-1,6-hexanediylbis[N'-(phenylmethyl)-

• Inchi： InChI=1S/C22H30N4O2/c27-21(25-17-19-11-5-3-6-12-19)23-15-9-1-2-10-16-24-22(28)26-18-20-13-7-4-8-14-20/h3-8,11-14H,1-2,9-10,15-18H2,(H2,23,25,27)(H2,24,26,28)
• InChI Key： KTVATEBHFLZLCI-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CNC(=O)NCCCCCCNC(=O)NCC2=CC=CC=C2

Computed Properties

• Exact Mass: 382.2371
• Monoisotopic Mass: 382.23687621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.3Ų
• XLogP3: 2.9

Experimental Properties

• PSA: 82.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives